5,6-Dimethyloxan-2-one
5,6-Dimethyloxan-2-one
4-Methyl-5-hexanolide belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. 4-Methyl-5-hexanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 4-methyl-5-hexanolide is primarily located in the cytoplasm. Outside of the human body, 4-methyl-5-hexanolide can be found in milk and milk products. This makes 4-methyl-5-hexanolide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
10413-18-0
VCID:
VC21007744
InChI:
InChI=1S/C7H12O2/c1-5-3-4-7(8)9-6(5)2/h5-6H,3-4H2,1-2H3
SMILES:
CC1CCC(=O)OC1C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
5,6-Dimethyloxan-2-one
CAS No.: 10413-18-0
Cat. No.: VC21007744
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methyl-5-hexanolide belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. 4-Methyl-5-hexanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 4-methyl-5-hexanolide is primarily located in the cytoplasm. Outside of the human body, 4-methyl-5-hexanolide can be found in milk and milk products. This makes 4-methyl-5-hexanolide a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 10413-18-0 |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | 5,6-dimethyloxan-2-one |
| Standard InChI | InChI=1S/C7H12O2/c1-5-3-4-7(8)9-6(5)2/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | HAXARIVGMMVELD-UHFFFAOYSA-N |
| SMILES | CC1CCC(=O)OC1C |
| Canonical SMILES | CC1CCC(=O)OC1C |
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